4-(4-Methylphenyl)-6-oxo-2-[(2-phenylethyl)sulfanyl]-1,4,5,6-tetrahydro-3-pyridinecarbonitrile

• Molecular Formula: C21H20N2OS
• Molecular Weight: 348.5 g/mol
• IUPAC Name: 4-(4-methylphenyl)-2-oxo-6-(2-phenylethylsulfanyl)-3,4-dihydro-1H-pyridine-5-carbonitrile
• InChI: InChI=1S/C21H20N2OS/c1-15-7-9-17(10-8-15)18-13-20(24)23-21(19(18)14-22)25-12-11-16-5-3-2-4-6-16/h2-10,18H,11-13H2,1H3,(H,23,24)
• InChI Key: ZDYZFURJIXWANX-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C2CC(=O)NC(=C2C#N)SCCC3=CC=CC=C3

Description

4-(4-Methylphenyl)-6-oxo-2-[(2-phenylethyl)sulfanyl]-1,4,5,6-tetrahydro-3-pyridinecarbonitrile is a chemical compound that has been the focus of scientific research due to its potential applications in various fields. This compound is also known as a pyridine derivative and has been synthesized using different methods.

Mechanism of Action

The mechanism of action of 4-(4-Methylphenyl)-6-oxo-2-[(2-phenylethyl)sulfanyl]-1,4,5,6-tetrahydro-3-pyridinecarbonitrile is not fully understood. However, it has been suggested that this compound exerts its effects through the inhibition of certain enzymes and proteins involved in various physiological processes. This compound has also been shown to induce apoptosis in cancer cells, which may contribute to its anticancer activity.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-(4-Methylphenyl)-6-oxo-2-[(2-phenylethyl)sulfanyl]-1,4,5,6-tetrahydro-3-pyridinecarbonitrile have been studied extensively. This compound has been shown to exhibit potent antioxidant activity, which may contribute to its potential neuroprotective effects. It has also been shown to possess antimicrobial activity against certain bacteria and fungi. Additionally, this compound has been shown to exhibit anti-inflammatory activity, which may contribute to its potential use in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(4-Methylphenyl)-6-oxo-2-[(2-phenylethyl)sulfanyl]-1,4,5,6-tetrahydro-3-pyridinecarbonitrile in lab experiments include its potent biological activity, low toxicity, and ease of synthesis. However, the limitations of using this compound include its limited solubility in water and its potential instability under certain conditions.

Future Directions

There are several future directions for the study of 4-(4-Methylphenyl)-6-oxo-2-[(2-phenylethyl)sulfanyl]-1,4,5,6-tetrahydro-3-pyridinecarbonitrile. One potential direction is the study of its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another potential direction is the study of its potential use as a chemotherapeutic agent for the treatment of cancer. Additionally, further studies are needed to elucidate the mechanism of action of this compound and to optimize its pharmacological properties for potential therapeutic use.
Conclusion:
4-(4-Methylphenyl)-6-oxo-2-[(2-phenylethyl)sulfanyl]-1,4,5,6-tetrahydro-3-pyridinecarbonitrile is a chemical compound that has been the focus of scientific research due to its potential applications in various fields. This compound has been synthesized using different methods and has been studied for its potential anticancer, antimicrobial, and anti-inflammatory activities. It has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Further studies are needed to elucidate the mechanism of action of this compound and to optimize its pharmacological properties for potential therapeutic use.

Synthesis Methods

The synthesis of 4-(4-Methylphenyl)-6-oxo-2-[(2-phenylethyl)sulfanyl]-1,4,5,6-tetrahydro-3-pyridinecarbonitrile can be achieved using different methods. One of the most commonly used methods is the reaction of 2-amino-4-methylpyridine with 2-phenylethyl isothiocyanate followed by the reaction with ethyl cyanoacetate. This method yields the desired compound with a good yield.

Scientific Research Applications

The 4-(4-Methylphenyl)-6-oxo-2-[(2-phenylethyl)sulfanyl]-1,4,5,6-tetrahydro-3-pyridinecarbonitrile has been the focus of scientific research due to its potential applications in various fields. This compound has been studied for its potential anticancer, antimicrobial, and anti-inflammatory activities. It has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.